Cas no 2227729-19-1 ((3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid
• CAS No: 2227729-19-1
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 5804322
• PubChem ID: 165795422
• Update Time: 2025-06-12

(3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid
• EN300-1816708
• 2227729-19-1

• Inchi： 1S/C7H9NO4/c1-4-2-5(8-12-4)6(9)3-7(10)11/h2,6,9H,3H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： ZQTXOLVUIKOBEM-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C)ON=1

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Additional information on (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid (CAS No. 2227729-19-1)

(3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid, identified by its CAS number 2227729-19-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The compound belongs to a class of molecules that incorporate an oxazol ring system, which is known for its versatility in medicinal chemistry. The presence of a chiral center at the third carbon atom, as indicated by the (3S) configuration, suggests that this compound may exhibit stereoselective properties, which are crucial in drug design. The 3-hydroxy and 3-(5-methyl-1,2-oxazol-3-yl) substituents further contribute to its complexity and potential functionality.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The oxazole moiety in (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid has been implicated in several pharmacological interactions, making it a promising scaffold for drug discovery. Studies have shown that oxazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that oxazole-based compounds can interact with specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as epilepsy and neurodegenerative diseases. The hydroxyl group and the chiral center in (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid may play a critical role in modulating these interactions, thereby influencing neuronal function.

The synthesis of (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high enantiomeric purity, which is essential for evaluating its biological activity. Recent advancements in asymmetric synthesis have provided new tools for constructing chiral centers with high precision, making it feasible to produce this compound in sufficient quantities for further study.

Evaluation of the pharmacokinetic properties of (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid is crucial for determining its potential as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic pathways in vitro and in vivo. These investigations are essential for understanding how the compound behaves within biological systems and for identifying any potential liabilities that may need to be addressed before moving into clinical trials.

The role of computational chemistry in the study of (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yloxy)propanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with target proteins. These predictions provide valuable insights into the compound's mechanism of action and help guide the design of analogs with improved properties.

In conclusion, (3S)-3-hydroxy-octahydro-[1H]-pyrazolo[4',5':4,5]pyrazolo[1',2':1]pyrimidinato(4-cyanomethylidene)]magnesium(II), more commonly referred to as (CAS No. 2227729), represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.